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Compound of Interest

N-(4-
Compound Name: )
ethoxyphenyl)ethanesulfonamide

cat. No.: B2376059

Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for N-(4-
ethoxyphenyl)ethanesulfonamide (CAS No. 57616-19-0). This guidance is based on the
safety data for the structurally similar compound, N-(4-ethoxyphenyl)acetamide (Phenacetin,
CAS No. 62-44-2). It should be treated as a precautionary guideline. All laboratory personnel
must conduct a thorough risk assessment before handling this chemical and consult with their
institution's Environmental Health and Safety (EHS) department.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling N-(4-ethoxyphenyl)ethanesulfonamide. The
following procedural guidance is designed to ensure safe operational use and disposal.

Hazard Summary & Potential Risks

Based on its structural analog, N-(4-ethoxyphenyl)acetamide, this compound should be
handled as potentially hazardous. The primary concerns include:

Acute Toxicity: Harmful if swallowed.[1][2][3]

Carcinogenicity: May cause cancer.[1][2][3]

Skin Sensitization: May cause an allergic skin reaction.[2]

Mutagenicity: Suspected of causing genetic defects.[2]
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Always handle this compound with the utmost care to avoid exposure.

Quantitative Safety Data

Quantitative exposure limits are not available in the reviewed documentation. The table below
summarizes key physical and chemical properties for the structural analog, Phenacetin, which
may be similar.

Property Value Source
Molecular Formula C10H13NO2 --INVALID-LINK--[2]
Molecular Weight 179.2 g/mol --INVALID-LINK--[2]
_ _ _ --INVALID-LINK--, --INVALID-

Appearance White, crystalline powder/solid

LINK--[4][5]
Melting Point 133-138°C (271.4 - 280.4 °F)  --INVALID-LINK--[4]

--INVALID-LINK--, --INVALID-
Odor Odorless

LINK--[4][5]

Vapor Pressure <1mmHg @ 25 °C --INVALID-LINK--[4]

Occupational Exposure Limits Not established.

Personal Protective Equipment (PPE) Protocol

All personnel must wear the following PPE. Do not handle this substance until all safety
precautions have been read and understood.[2][3][4][5]

Engineering Controls:

o Work exclusively within a certified chemical fume hood.[3]

o Ensure adequate ventilation to control dust formation.[1][3]

Eye and Face Protection:

o Wear ANSI Z87.1-compliant chemical safety goggles or a face shield if there is a splash
hazard.[4]
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Skin and Body Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile) tested according to EN 374.[1] Always
inspect gloves before use. Dispose of contaminated gloves after use in accordance with
institutional and local regulations.

o Clothing: Wear a flame-retardant lab coat, fully buttoned.

o Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][3]

Respiratory Protection:

o For operations that may generate dust, use a NIOSH-approved respirator with a P100 (or
equivalent) particulate filter.[4]

Operational Plan: Handling and Storage
Follow these procedural steps for safe handling and storage.
e Preparation:

o Designate a specific area within a fume hood for handling.

o Assemble all necessary equipment and PPE before starting work.

o Ensure an eyewash station and safety shower are immediately accessible.
e Handling:

o Avoid all contact with skin and eyes and prevent dust formation and inhalation.[1][3]

o Use spatulas and weighing paper for transferring the solid compound.

o If creating a solution, add the solid to the solvent slowly to avoid splashing.
e Storage:

o Store in a tightly sealed, properly labeled container.
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o Keep in a dry, well-ventilated, and secure location, such as a locked cabinet.[1][3][4]

o Store away from incompatible materials like strong oxidizing agents, acids, and bases.[4]
Disposal Plan
All waste materials must be treated as hazardous waste.
e Chemical Waste:

o Collect all unused material and solutions containing the compound in a designated,
sealed, and labeled hazardous waste container.

e Contaminated Materials:

o Dispose of all contaminated items (e.g., gloves, weighing paper, pipette tips) in a
dedicated hazardous waste container.

» Final Disposal:

o Arrange for pickup and disposal through your institution's EHS department, following all
local, regional, and national regulations.[1][3][4] Do not dispose of down the drain or in
regular trash.[1]

Visual Workflow for Safe Chemical Handling

The following diagram outlines the critical steps from receiving the chemical to its final disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.carlroth.com/medias/SDB-9728-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2Mjh8YXBwbGljYXRpb24vcGRmfGFEUXdMMmhtWVM4NU1UYzRORFV6TWpFek1qRTBMMU5FUWw4NU56STRYMEZWWDBWT0xuQmtaZ3w3ZTMzMDdlNzA4YjU3N2QyMzMwNTE5ZjA1YTQwZjdiYWY2MTQ5OTQxMWQzZTQ3NzBkMDczMGNlNjExNTFmMjBh
https://www.fishersci.com/store/msds?partNumber=AAA1120036&productDescription=4-ETHOXYACETANILIDE+500G&vendorId=VN00024248&countryCode=US&language=en
http://www.chemcd.com/prospectrumCCD00196358.html
http://www.chemcd.com/prospectrumCCD00196358.html
https://www.carlroth.com/medias/SDB-9728-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2Mjh8YXBwbGljYXRpb24vcGRmfGFEUXdMMmhtWVM4NU1UYzRORFV6TWpFek1qRTBMMU5FUWw4NU56STRYMEZWWDBWT0xuQmtaZ3w3ZTMzMDdlNzA4YjU3N2QyMzMwNTE5ZjA1YTQwZjdiYWY2MTQ5OTQxMWQzZTQ3NzBkMDczMGNlNjExNTFmMjBh
https://www.fishersci.com/store/msds?partNumber=AAA1120036&productDescription=4-ETHOXYACETANILIDE+500G&vendorId=VN00024248&countryCode=US&language=en
http://www.chemcd.com/prospectrumCCD00196358.html
https://www.carlroth.com/medias/SDB-9728-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2Mjh8YXBwbGljYXRpb24vcGRmfGFEUXdMMmhtWVM4NU1UYzRORFV6TWpFek1qRTBMMU5FUWw4NU56STRYMEZWWDBWT0xuQmtaZ3w3ZTMzMDdlNzA4YjU3N2QyMzMwNTE5ZjA1YTQwZjdiYWY2MTQ5OTQxMWQzZTQ3NzBkMDczMGNlNjExNTFmMjBh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase

Receive Chemical & Verify SDS Information

A

/

Conduct Task-Speci

fic Risk Assessment

A

/

Select & Inspect

Appropriate PPE

Proceed to Handling

2. Handling Phas‘

? (in Fume Hood)

Don PPE

Correctly

A

/

Perform Expe

rimental Work

A

/

Decontaminate Wor

k Area & Equipment

A

/

Doff PPE

Correctly

Proceed to Disposal

3. Dispoi

'al Phase

Segregate & Collect Hazardous Waste

A

/

Store Waste in Designated Area

A

/

Arrange EHS

Waste Pickup

End of Workflow

A

/

Process Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b2376059?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-4-ethoxyphenyl-ethanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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